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Technical Data Summary

The table below consolidates the key quantitative data for Zafirlukast-13C d6 and its closely related analogs

from the search results.

Property Zafirlukast-13C d6 Zafirlukast-d7 Unlabeled Zafirlukast

Molecular
Formula

C₃₀¹³CH₂₇D₆N₃O₆S [1]

[2]

C₃₁H₂₆D₇N₃O₆S [3] [2] [4] C₃₁H₃₃N₃O₆S [2] [5]

Molecular
Weight

582.70 g/mol [1], 582.71

g/mol [2]

582.72 g/mol [3] [4], 582.73

g/mol [2]

575.68 g/mol [5], 575.69

g/mol [2]

CAS Number Information missing in

search results

1217174-18-9 [3] [2] [4] 107753-78-6 [2] [5] [4]

Catalog
Numbers

AR-Z01006 [6], Z-127 [2] AR-Z01001 [6], DVE001776

[3], PA STI 087570 [4]

AR-Z01000 (from

Pharmaffiliates, implied)
[4]

Primary
Application

Internal Standard for LC-
MS/MS [1]

Internal Standard for LC-
MS/MS [3]

Active Pharmaceutical
Ingredient [5]
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Experimental Protocol Overview

While the search results do not contain a specific step-by-step experimental protocol for using Zafirlukast-

13C d6, they outline the critical principles and applications that guide its use in research.

Core Analytical Application: Zafirlukast-13C d6 is primarily used as an internal standard (IS) in
Liquid Chromatography-Mass Spectrometry (LC-MS) for the precise quantification of the parent
drug, Zafirlukast, in biological samples [3] [1]. The fundamental workflow involves:

Sample Preparation: Adding a known, precise amount of the isotopically labeled internal
standard (Zafirlukast-13C d6) to the biological sample (e.g., plasma, serum) at the beginning of

the extraction process.
Co-elution: The labeled standard and the native drug have nearly identical chemical

properties, causing them to co-elute during the liquid chromatography (LC) separation step.
Mass Differentiation: The mass spectrometer (MS) easily differentiates the two based on their

mass difference. The consistent ratio of the native drug's signal to the internal standard's signal
across samples allows for highly accurate quantification, correcting for variations in sample

extraction and instrument analysis [7].
Use in Metabolic and Pathway Studies: Stable isotope-labeled compounds like Zafirlukast-13C d6

are pivotal in metabolomics and flux analysis. They help researchers track how drugs are
metabolized and understand the dynamics of biochemical pathways by tracing the incorporation of

heavy atoms into metabolic products [7].
Recent Research Context: A recent study investigated the anti-tumor mechanisms of unlabeled

Zafirlukast. The research demonstrated that Zafirlukast can suppress tumor growth in mice by
modulating key oncogenic signaling pathways, including Jagged-1/Notch-1/Hes-1 and Wnt-4/β-
catenin, and by reducing pro-inflammatory cytokines and angiogenic factors [8]. This highlights the
potential therapeutic areas where the labeled compound could be used to study Zafirlukast's

pharmacokinetics and metabolism.

The following diagram illustrates the core experimental workflow for using a stable isotope-labeled internal

standard in quantitative bioanalysis.
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Experimental workflow for LC-MS bioanalysis using a stable isotope-labeled internal standard.

Key Signaling Pathways of Zafirlukast

Understanding the biological pathways that Zafirlukast modulates is crucial for contextualizing research. A

2025 study elucidated its anti-tumor mechanisms by targeting specific signaling pathways [8].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s12875934?utm_src=pdf-body-img
https://link.springer.com/article/10.1007/s00210-025-04344-z
https://www.smolecule.com/products/s12875934?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Jagged-1/Notch-1 Pathway Wnt/β-catenin Pathway

Downstream Effects

Zafirlukast Treatment

Jagged-1

 Downregulation

Notch-1

 Downregulation Wnt-4

 Downregulation

Hes-1
(Promotes Cell Proliferation)

↓ Proliferation
(PCNA, Cyclin D1)

GSK3β

β-catenin
(Drives Tumor Growth)

Inhibition

↓ Pro-inflammatory Cytokines
(NF-κB, IL-6, TNF-α)

↓ Angiogenesis
(VEGF, MMP-2, MMP-9)

↑ Apoptosis
(Tp53, Bax, Caspase-3)

Click to download full resolution via product page

Mechanism of Zafirlukast in targeting oncogenic signaling pathways, based on preclinical research.

Research Applications & Significance

The use of Zafirlukast-13C d6 is critical in pharmaceutical and clinical research for several reasons:
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Ensuring Data Accuracy: It corrects for matrix effects and procedural losses, which is a requirement

for generating reliable data in drug development and regulatory submissions [6] [7].
Facilitating Advanced Studies: It enables sophisticated research into the drug's pharmacokinetics,
metabolic profile, and biodistribution [3] [1].
Supporting Therapeutic Discovery: The recent findings on Zafirlukast's anti-tumor properties [8]

underscore the importance of having reliable analytical tools like Zafirlukast-13C d6 to support future
investigations into its new therapeutic applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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